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Introduction

Strontium hydride (SrH₂), a saline hydride, presents itself as a potentially valuable yet

underexplored reducing agent in the field of organic synthesis. While the utility of other metal

hydrides like lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) is well-

established, the reactivity of simple alkaline earth metal hydrides, including strontium hydride,

is less documented in the context of routine organic transformations.[1] Recent studies on

complex molecular strontium hydrides have revealed their capacity to participate in various

reactions, including the reduction of imines and azobenzene, as well as in catalytic

hydrogenations.[2] However, the application of the more common and commercially available

strontium hydride powder in the reduction of key functional groups such as aldehydes, ketones,

and esters remains an area with limited literature precedent.

This document aims to provide detailed application notes and hypothetical protocols for the use

of strontium hydride as a reducing agent in organic synthesis. The information herein is based

on the known chemical properties of strontium hydride, comparative reactivity trends among

alkaline earth metal hydrides, and established procedures for similar heterogeneous

reductions.
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Strontium hydride is an inorganic compound with the chemical formula SrH₂. It is a gray

crystalline solid that reacts with water to produce strontium hydroxide and hydrogen gas.[3] The

reactivity of saline hydrides is attributed to the presence of the hydride ion (H⁻), a powerful

reducing species.[4] A study on the solid-state reduction of strontium manganate (Sr₂MnO₄)

established a reactivity trend for several group I and II metal hydrides: MgH₂ < SrH₂ < LiH ≈

CaH₂ ≈ BaH₂ < NaH.[1] This trend suggests that strontium hydride is a more potent reducing

agent than magnesium hydride and possesses reactivity comparable to that of calcium hydride

and barium hydride.

Core Applications in Organic Synthesis (Inferred)

Based on its position in the reactivity series and by analogy to the known reactions of calcium

hydride, strontium hydride is proposed as a viable reagent for the following reductions. It is

important to note that the following protocols are hypothetical and should be optimized for

specific substrates.

1. Reduction of Aldehydes and Ketones to Alcohols

The reduction of aldehydes and ketones to their corresponding primary and secondary alcohols

is a fundamental transformation in organic synthesis.[3][5][6][7] While powerful reducing agents

like LiAlH₄ readily achieve this, their lack of selectivity can be a drawback.[8][9] Strontium

hydride, being a solid and likely less reactive than LiAlH₄, could offer a milder and more

selective alternative, particularly in a heterogeneous reaction setup.

Experimental Protocol: Reduction of an Aldehyde (e.g., Benzaldehyde) to a Primary Alcohol

Materials:

Strontium Hydride (SrH₂), powder

Benzaldehyde

Anhydrous Tetrahydrofuran (THF)

Anhydrous Methanol (for quenching)

1 M Hydrochloric Acid (for workup)
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Diethyl ether or Ethyl acetate (for extraction)

Anhydrous Magnesium Sulfate or Sodium Sulfate (for drying)

Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, and standard

glassware for extraction and filtration.

Procedure:

Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add strontium hydride

(e.g., 2-4 molar equivalents relative to the substrate).

Solvent Addition: Add 40 mL of anhydrous THF to the flask and stir the suspension.

Substrate Addition: Dissolve benzaldehyde (1 equivalent) in 10 mL of anhydrous THF and

add it dropwise to the stirred suspension of strontium hydride at room temperature.

Reaction: After the addition is complete, heat the reaction mixture to reflux and monitor the

progress of the reaction by Thin Layer Chromatography (TLC).

Quenching: Once the reaction is complete, cool the flask to 0 °C in an ice bath. Cautiously

and slowly add anhydrous methanol to quench the excess strontium hydride until the

evolution of hydrogen gas ceases.

Workup: Slowly add 1 M HCl to the reaction mixture to dissolve the strontium salts. Transfer

the mixture to a separatory funnel.

Extraction: Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium

sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain

the crude product.

Purification: Purify the crude benzyl alcohol by distillation or column chromatography.

2. Reduction of Esters to Primary Alcohols
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The reduction of esters to primary alcohols typically requires strong reducing agents like

LiAlH₄.[10][11][12] Given the reactivity trend, strontium hydride, possibly at elevated

temperatures, could be capable of this transformation. This would be particularly useful in

instances where a solid, heterogeneous reducing agent is preferred for ease of separation.

Experimental Protocol: Reduction of an Ester (e.g., Ethyl Benzoate) to a Primary Alcohol

Materials:

Strontium Hydride (SrH₂), powder

Ethyl Benzoate

Anhydrous 1,4-Dioxane or other high-boiling ether

Anhydrous Ethanol (for quenching)

Saturated aqueous Ammonium Chloride (NH₄Cl) solution (for workup)

Ethyl Acetate (for extraction)

Anhydrous Sodium Sulfate (for drying)

Standard reaction and workup glassware.

Procedure:

Reaction Setup: In a dry 250 mL round-bottom flask under an inert atmosphere, prepare a

suspension of strontium hydride (e.g., 4-6 molar equivalents) in 100 mL of anhydrous 1,4-

dioxane.

Substrate Addition: Add ethyl benzoate (1 equivalent) to the suspension.

Reaction: Heat the mixture to a high temperature (e.g., reflux, ~101 °C for dioxane) and

maintain vigorous stirring. Monitor the reaction progress by TLC or GC-MS.

Quenching: After completion, cool the reaction to 0 °C and carefully quench the excess SrH₂

with anhydrous ethanol.
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Workup: Add saturated aqueous NH₄Cl solution to the mixture to hydrolyze the strontium

alkoxides.

Filtration: Filter the resulting slurry through a pad of celite to remove the inorganic salts,

washing the filter cake with ethyl acetate.

Extraction: Transfer the filtrate to a separatory funnel, separate the layers, and extract the

aqueous layer with ethyl acetate (2 x 50 mL).

Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate,

filter, and remove the solvent in vacuo.

Purification: Purify the resulting benzyl alcohol by column chromatography or distillation.

Data Presentation

Due to the limited availability of experimental data for the reduction of organic functional groups

with strontium hydride, the following table presents hypothetical data based on expected

reactivity, drawing parallels with CaH₂ where applicable.
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Substrate
Functional
Group

Product
Proposed
Conditions

Expected
Yield (%)

Selectivity
Notes

Benzaldehyd

e
Aldehyde

Benzyl

alcohol

SrH₂, THF,

Reflux
85-95 High

Cyclohexano

ne
Ketone Cyclohexanol

SrH₂, THF,

Reflux
80-90 High

Ethyl

Benzoate
Ester

Benzyl

alcohol

SrH₂,

Dioxane,

Reflux

60-75

May require

higher

temperatures

and longer

reaction

times.

Benzoyl

Chloride
Acid Chloride

Benzyl

alcohol

SrH₂, THF, 0

°C to RT
>90

Likely highly

reactive.

Benzonitrile Nitrile Benzylamine

SrH₂,

Dioxane,

Reflux

40-60

Reduction

may be slow

and require

harsh

conditions.

Benzamide Amide Benzylamine

SrH₂,

Dioxane,

Reflux

30-50

Likely less

reactive than

esters.
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Acidic or Aqueous Workup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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